N,N-Dimethyl-9-octadecen-1-amine

• CAS No.: 45263-24-9
• Molecular Formula: C20H41N
• Molecular Weight: 295.5 g/mol
• IUPAC Name: N,N-dimethyloctadec-9-en-1-amine
• InChI: InChI=1S/C20H41N/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(2)3/h11-12H,4-10,13-20H2,1-3H3
• InChI Key: DCNHQNGFLVPROM-UHFFFAOYSA-N
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCCN(C)C
• Canonical SMILES: CCCCCCCCC=CCCCCCCCCN(C)C

Description

N,N-Dimethyl-9-octadecen-1-amine: is a chemical compound with the molecular formula C20H41N . It is a colorless to pale yellow liquid with a characteristic odor. This compound is hydrophobic and insoluble in water but soluble in organic solvents such as alcohols, ethers, and hydrocarbons . It is commonly used in various industrial applications, including as a catalyst, surfactant, and intermediate in dye production .

Preparation Methods

Synthetic Routes and Reaction Conditions: N,N-Dimethyl-9-octadecen-1-amine can be synthesized through various methods, including esterification and addition reactions. One common synthetic route involves the reaction of 18-octadecenoic acid with dimethylamine under appropriate conditions to yield the desired product .

Industrial Production Methods: In industrial settings, the production of this compound typically involves large-scale chemical reactions using similar synthetic routes. The reaction conditions are optimized to ensure high yield and purity of the final product. The process may involve the use of catalysts and controlled temperature and pressure conditions to achieve efficient production .

Chemical Reactions Analysis

Types of Reactions: N,N-Dimethyl-9-octadecen-1-amine undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of the double bond and the dimethylamine group in the molecule.

Common Reagents and Conditions:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate under controlled conditions.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Substitution reactions may involve reagents such as halogens or alkylating agents to introduce new functional groups into the molecule.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield this compound oxide, while substitution reactions can produce various derivatives with different functional groups .

Scientific Research Applications

Chemistry: N,N-Dimethyl-9-octadecen-1-amine is used as a catalyst in organic synthesis, particularly in reactions involving compounds with double bonds. It is also employed as a solvent in certain chemical reactions .

Biology and Medicine: In biological research, this compound is used as a surfactant and emulsifying agent. It has applications in the formulation of pharmaceuticals and personal care products due to its ability to enhance the solubility and stability of active ingredients .

Industry: Industrially, this compound is used as an intermediate in the production of dyes and pigments. It is also utilized in the manufacture of lubricants, coatings, and other specialty chemicals .

Mechanism of Action

The mechanism of action of N,N-Dimethyl-9-octadecen-1-amine involves its interaction with molecular targets through its dimethylamine group and the double bond. The compound can act as a nucleophile or electrophile in various chemical reactions, facilitating the formation of new chemical bonds. In biological systems, it may interact with cell membranes and proteins, altering their properties and functions .

Comparison with Similar Compounds

N,N-Dimethyl-9-octadecen-1-amine oxide: This compound is an oxidized form of this compound and has similar surfactant properties.

N,N-Dimethyl-9-octadecenylamine: This compound is structurally similar but lacks the double bond, resulting in different chemical reactivity and applications.

Uniqueness: this compound is unique due to the presence of both the dimethylamine group and the double bond, which confer distinct chemical and physical properties. These features make it versatile for use in various industrial and research applications .